Cas no 25712-94-1 (Homoarbutin)

Homoarbutin Properties

Names and Identifiers

• Homoarbutin
• 4-hydroxy-3-Methylphenyl hexopyranoside
• 4-Hydroxy-3-methylphenyl beta-D-glucopyranoside
• 2-(hydroxymethyl)-6-(4-hydroxy-3-methylphenoxy)oxane-3,4,5-triol
• b-D-Glucopyranoside,4-hydroxy-3-methylphenyl
• I07-0194
• NSC291302
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-hydroxy-3-methylphenoxy)oxane-3,4,5-triol
• NCI60_002394
• AKOS015896734
• CHEMBL1997201
• 25712-94-1
• NSC-291302
• DTXSID10315031
• MFCD00238608
• FS-7052
• HY-N2418
• SCHEMBL5824275
• AC-35129
• AKOS027326648
• CS-0022625
• 1ST182183
• DA-49719
• 2-(4-HYDROXY-3-METHYLPHENOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• DTXCID50266154
• +Expand

• InChIKey： SUSHDSMGFVANCQ-UHFFFAOYSA-N
• Inchi： 1S/C13H18O7/c1-6-4-7(2-3-8(6)15)19-13-12(18)11(17)10(16)9(5-14)20-13/h2-4,9-18H,5H2,1H3
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 286.105253g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 286.105253g/mol
• Monoisotopic Mass: 286.105253g/mol
• Topological Polar Surface Area: 120Ų
• Heavy Atom Count: 20
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 286.28

Experimental Properties

• LogP: -1.12070
• PSA: 119.61000
• Refractive Index: 1.637
• Boiling Point: 563.1°Cat760mmHg
• Melting Point: 192-193 ºC
• Vapor Pressure: 0.0±0.0 mmHg at 25°C
• Flash Point: 294.4°C
• Solubility: Dissolution (34 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.497±0.06 g/cm3 (20 ºC 760 Torr),